Cas no 85385-97-3 (5-Chloro-4-ethynyl-1-methyl-1H-pyrazole)

5-Chloro-4-ethynyl-1-methyl-1H-pyrazole is a versatile heterocyclic compound featuring a chloro-substituted pyrazole core with an ethynyl functional group at the 4-position. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both halogen and alkyne moieties allows for selective functionalization via cross-coupling reactions, such as Sonogashira or Suzuki couplings, enhancing its utility in medicinal chemistry. The methyl group at the 1-position improves stability while maintaining reactivity. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular architecture in targeted synthesis applications.

5-Chloro-4-ethynyl-1-methyl-1H-pyrazole structure

85385-97-3 structure

Product Name:5-Chloro-4-ethynyl-1-methyl-1H-pyrazole

CAS No:85385-97-3

MF:C₆H₅ClN₂

MW:140.570299863815

CID:5310180

Update Time:2025-06-08

5-Chloro-4-ethynyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-4-ethynyl-1-methyl-1H-pyrazole
- 4-ethynyl-5-chloro-1-methylpyrazole
- Inchi： 1S/C6H5ClN2/c1-3-5-4-8-9(2)6(5)7/h1,4H,2H3
- InChI Key： HRJSRWFWEQFPLU-UHFFFAOYSA-N
- SMILES： ClC1=C(C#C)C=NN1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 148
XLogP3: 1.4
Topological Polar Surface Area: 17.8

5-Chloro-4-ethynyl-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1319638-1g	5-chloro-4-ethynyl-1-methyl-1H-pyrazole	85385-97-3	95%	1g	$1480	2024-07-28
eNovation Chemicals LLC	Y1319638-5g	5-chloro-4-ethynyl-1-methyl-1H-pyrazole	85385-97-3	95%	5g	$3980	2024-07-28
eNovation Chemicals LLC	Y1319638-5g	5-chloro-4-ethynyl-1-methyl-1H-pyrazole	85385-97-3	95%	5g	$3980	2025-02-27
eNovation Chemicals LLC	Y1319638-1g	5-chloro-4-ethynyl-1-methyl-1H-pyrazole	85385-97-3	95%	1g	$1480	2025-02-27
eNovation Chemicals LLC	Y1319638-1g	5-chloro-4-ethynyl-1-methyl-1H-pyrazole	85385-97-3	95%	1g	$1480	2025-02-21
eNovation Chemicals LLC	Y1319638-5g	5-chloro-4-ethynyl-1-methyl-1H-pyrazole	85385-97-3	95%	5g	$3980	2025-02-21